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Compound of Interest

Compound Name: Stilbazo

Cat. No.: B1143335 Get Quote

Introduction

Stilbazo, chemically known as Stilbene-4,4'-bis[(1-azo)-3,4-dihydroxybenzene]-2,2'-disulfonic

Acid Diammonium Salt, is an azo dye that serves as a chromogenic reagent. It is known to

form stable, colored complexes with various metal ions, making it suitable for

spectrophotometric analysis. While traditionally used for the determination of aluminum, its

molecular structure suggests potential for chelating other metal ions, including copper(II). This

application note details a proposed method for the sensitive and selective determination of

copper in aqueous samples. The principle of the method is based on the formation of a stable,

colored complex between copper ions and Stilbazo, with the intensity of the color being

directly proportional to the concentration of copper, which can be quantified using

spectrophotometry.

Principle of Detection

Stilbazo is a multidentate ligand capable of forming coordination complexes with metal ions. In

the presence of copper(II) ions in a buffered aqueous solution, Stilbazo is expected to form a

stable, colored chelate complex. The formation of this complex results in a shift in the

maximum absorbance wavelength (λmax) and an increase in the molar absorptivity compared

to the free reagent. By measuring the absorbance of the solution at the λmax of the copper-

Stilbazo complex, the concentration of copper in the sample can be determined by referencing

a calibration curve prepared from standard copper solutions.
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Quantitative Data Summary
As a proposed method, the following table summarizes the expected and hypothetical

quantitative data for the determination of copper using Stilbazo. These values are based on

typical performance characteristics of similar azo dye-based spectrophotometric methods for

copper analysis.[1][2][3][4]

Parameter Value

Wavelength of Maximum Absorbance (λmax) of

Cu-Stilbazo Complex
~520 - 580 nm (Hypothesized)

Optimum pH Range 5.0 - 7.0 (Hypothesized)

Molar Absorptivity (ε) > 2.0 x 10⁴ L mol⁻¹ cm⁻¹ (Expected)

Linearity Range (Beer's Law) 0.1 - 5.0 mg/L (Expected)

Limit of Detection (LOD) < 0.05 mg/L (Expected)

Limit of Quantification (LOQ) < 0.15 mg/L (Expected)

Stoichiometry (Copper:Stilbazo) 1:2 (Hypothesized)

Potential Interfering Ions Fe³⁺, Al³⁺, Ni²⁺, Co²⁺, EDTA

Experimental Protocols
This section provides a detailed protocol for the determination of copper in water samples

using Stilbazo.

1. Materials and Reagents

Stilbazo Reagent Solution (0.1% w/v): Dissolve 0.1 g of Stilbazo in 100 mL of deionized

water. Stilbazo is soluble in water.

Standard Copper Stock Solution (1000 mg/L): Dissolve 0.3929 g of CuSO₄·5H₂O in

deionized water and dilute to 100 mL in a volumetric flask.
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Working Standard Copper Solutions: Prepare a series of working standards (e.g., 0.1, 0.5,

1.0, 2.5, and 5.0 mg/L) by diluting the stock solution with deionized water.

Buffer Solution (pH 6.0): Prepare a phosphate buffer solution by mixing appropriate volumes

of 0.1 M monosodium phosphate and 0.1 M disodium phosphate to achieve a pH of 6.0.

Masking Agent (Optional): A solution of a suitable masking agent (e.g., sodium fluoride) may

be required to eliminate interference from other metal ions.

2. Instrumentation

UV-Visible Spectrophotometer

pH meter

Calibrated glassware (volumetric flasks, pipettes)

3. Experimental Procedure

Sample Preparation:

Collect water samples in clean polyethylene bottles.

If the sample contains particulate matter, filter it through a 0.45 µm membrane filter.

If necessary, adjust the pH of the sample to be within the optimal range (around 6.0).

Calibration Curve Construction:

Pipette 10 mL of each working standard copper solution into a series of 50 mL volumetric

flasks.

To each flask, add 5 mL of the pH 6.0 buffer solution.

Add 2 mL of the 0.1% Stilbazo reagent solution to each flask.

Dilute to the mark with deionized water and mix well.

Allow the solutions to stand for 15 minutes for complete color development.
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Measure the absorbance of each solution at the predetermined λmax of the copper-

Stilbazo complex against a reagent blank. The reagent blank is prepared in the same

manner but with deionized water instead of the copper standard.

Plot a graph of absorbance versus copper concentration to obtain the calibration curve.

Sample Analysis:

Take a known volume (e.g., 10 mL) of the water sample and transfer it to a 50 mL

volumetric flask.

Follow the same procedure as described for the calibration curve (steps 2b-2e).

Measure the absorbance of the sample solution.

Determine the concentration of copper in the sample from the calibration curve.

4. Management of Interferences

Several metal ions can potentially interfere with the determination of copper by forming

complexes with Stilbazo. The interference of ions such as Fe³⁺ and Al³⁺ may be minimized by

the addition of a suitable masking agent like sodium fluoride prior to the addition of the

Stilbazo reagent.
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Caption: Reaction pathway for the detection of copper using Stilbazo.

Experimental Workflow for Copper Analysis
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Caption: Workflow for the spectrophotometric determination of copper in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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